4-fluoro-N,N-dimethylbenzenesulfonamide
Cat. No. B1300339
:
383-31-3
M. Wt: 203.24 g/mol
InChI Key: WURMPFYVFDHATI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:15]([Cl:16])[Cl:17].[CH3:12][NH:13][CH3:14].[F:1][c:2]1[cH:3][cH:4][c:5]([S:8](=[O:9])(=[O:10])[Cl:11])[cH:6][cH:7]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([S:8](=[O:9])(=[O:10])[N:13]([CH3:12])[CH3:14])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
ClCCl
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CNC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=S(=O)(Cl)c1ccc(F)cc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CN(C)S(=O)(=O)c1ccc(F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
